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Compound of Interest

Compound Name: Fmoc-N-methyl-beta-alanine

Cat. No.: B184346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Fmoc-N-methyl-beta-alanine, a key building block in

peptide synthesis and drug development. Understanding the stability profile of this reagent is

critical for ensuring the integrity of synthetic peptides and the reproducibility of research

outcomes. This document outlines the intrinsic chemical stability, potential degradation

pathways, and provides detailed experimental protocols for stability assessment.

Core Executive Summary
Fmoc-N-methyl-beta-alanine is a stable, off-white solid when stored under appropriate

conditions. The primary vulnerabilities of the molecule are the base-labile Fmoc (9-

fluorenylmethyloxycarbonyl) protecting group and, to a lesser extent, susceptibility to thermal

and photolytic degradation under forcing conditions. Optimal storage is at refrigerated

temperatures (2-8 °C) in a dry, dark environment. Forced degradation studies indicate that the

compound is most susceptible to degradation under basic pH conditions, leading to the

cleavage of the Fmoc group.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Fmoc-N-methyl-beta-alanine is

presented in the table below.
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Property Value Reference

Chemical Name

N-(9-

Fluorenylmethoxycarbonyl)-N-

methyl-β-alanine

CAS Number 172965-84-3 [1]

Molecular Formula C₁₉H₁₉NO₄ [1]

Molecular Weight 325.36 g/mol [1]

Appearance Off-white solid [1]

Purity ≥ 97% (HPLC) [1]

Solubility Slightly soluble in water. [2]

Storage Temperature 2-8 °C [3]

Recommended Storage Conditions
To ensure the long-term stability and purity of Fmoc-N-methyl-beta-alanine, the following

storage conditions are recommended:

Temperature: Store refrigerated at 2-8 °C. Long-term storage at -20 °C may further extend

shelf life.

Moisture: Store in a tightly sealed container in a dry environment. The compound is

hygroscopic, and moisture can contribute to hydrolytic degradation pathways.

Light: Protect from direct light to prevent potential photolytic degradation. Storing in an

amber vial or in a dark location is advisable.

Stability Profile and Degradation Pathways
The stability of Fmoc-N-methyl-beta-alanine is intrinsically linked to the integrity of the Fmoc

protecting group. The primary degradation pathway is the base-catalyzed β-elimination of the

Fmoc group to yield dibenzofulvene and the free N-methyl-β-alanine.
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Sample Preparation

Stress Conditions

Analysis

Prepare 1 mg/mL stock solution of Fmoc-N-methyl-beta-alanine in ACN:H2O (1:1)

Acidic Hydrolysis
(0.1 M HCl, RT, 24h)

Basic Hydrolysis
(0.1 M NaOH, RT, 8h)

Oxidative Degradation
(3% H2O2, RT, 24h)

Thermal Degradation
(60°C, 48h)

Photolytic Degradation
(ICH Q1B, 24h)

Neutralize acidic/basic samples

Dilute all samples to a suitable concentration

Analyze by Stability-Indicating HPLC-UV

Characterize degradation products by LC-MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184346#fmoc-n-methyl-beta-alanine-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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